Cas no 929562-31-2 ((4-fluoro-3-methylphenyl)thiourea)

• Product Name: (4-fluoro-3-methylphenyl)thiourea
• CAS No: 929562-31-2
• MF: C₈H₉FN₂S
• MW: 184.233863592148
• MDL: MFCD17227085
• CID: 4665798
• PubChem ID: 18343660
• Update Time: 2025-05-24

(4-fluoro-3-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• (4-fluoro-3-methylphenyl)thiourea
• 1-(4-Fluoro-3-methylphenyl)thiourea

• MDL： MFCD17227085
• Inchi： 1S/C8H9FN2S/c1-5-4-6(11-8(10)12)2-3-7(5)9/h2-4H,1H3,(H3,10,11,12)
• InChI Key： XYVGPDSMFNFXMU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(C)=C1)C(N)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

(4-fluoro-3-methylphenyl)thiourea Security Information

• Storage Condition：(BD599110)

Additional information on (4-fluoro-3-methylphenyl)thiourea

Recent Advances in the Study of (4-fluoro-3-methylphenyl)thiourea (CAS: 929562-31-2) in Chemical Biology and Pharmaceutical Research

The compound (4-fluoro-3-methylphenyl)thiourea (CAS: 929562-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This thiourea derivative exhibits unique chemical properties that make it a promising candidate for various therapeutic interventions. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of interest is the role of (4-fluoro-3-methylphenyl)thiourea in modulating enzyme activity. Preliminary research indicates that this compound may act as an inhibitor for certain enzymes involved in inflammatory pathways, suggesting its potential use in treating inflammatory diseases. Additionally, its structural features, including the fluorine substitution and thiourea moiety, contribute to its high binding affinity and selectivity towards specific biological targets.

Recent synthetic efforts have aimed at improving the yield and purity of (4-fluoro-3-methylphenyl)thiourea. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to achieve more efficient production. These advancements are critical for scaling up the compound for preclinical and clinical studies. Furthermore, computational modeling studies have provided insights into the compound's interaction with its targets, aiding in the design of more potent analogs.

In vitro and in vivo studies have demonstrated the compound's efficacy in various disease models. For instance, (4-fluoro-3-methylphenyl)thiourea has shown promising results in inhibiting the growth of certain cancer cell lines, highlighting its potential as an anticancer agent. Its ability to cross the blood-brain barrier also opens up possibilities for targeting neurological disorders. However, further research is needed to fully understand its pharmacokinetics and toxicological profile.

The safety and toxicity of (4-fluoro-3-methylphenyl)thiourea are currently under investigation. Early findings suggest that the compound has a favorable safety profile at therapeutic doses, but comprehensive toxicology studies are essential to confirm these observations. Regulatory considerations, including compliance with Good Laboratory Practice (GLP) standards, are being addressed to facilitate its transition into clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of (4-fluoro-3-methylphenyl)thiourea-based therapies. Patent filings and intellectual property strategies are also being explored to protect the innovations associated with this compound. The integration of multidisciplinary approaches, including medicinal chemistry, pharmacology, and bioinformatics, is expected to drive further breakthroughs.

In conclusion, (4-fluoro-3-methylphenyl)thiourea (CAS: 929562-31-2) represents a promising scaffold for drug development, with diverse applications in treating inflammatory diseases, cancer, and neurological disorders. Ongoing research aims to optimize its properties, validate its therapeutic potential, and address any safety concerns. The compound's unique chemical and biological characteristics position it as a valuable asset in the pharmaceutical pipeline, warranting continued investigation and investment.